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Compound of Interest
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Cat. No.: B8019865 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Elasticamide, a ceramide designated as Ceramide [AP], is a bioactive lipid derived from rice

bran that has garnered significant interest for its potential therapeutic applications, notably in

dermatology for its anti-melanogenic and skin barrier enhancement properties. As a waxy,

lipophilic molecule, formulating stable and bioavailable Elasticamide solutions for in vitro and

in vivo research presents a considerable challenge. These application notes provide detailed

protocols and critical data to enable researchers to prepare stable Elasticamide solutions,

ensuring reliable and reproducible experimental outcomes.

Physicochemical Properties of Elasticamide
(Ceramide NP)
Elasticamide is a type of Ceramide NP. Understanding its fundamental physicochemical

properties is crucial for the successful development of stable formulations.
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Property Value Source

Appearance White to off-white waxy solid [1]

Molecular Formula C₃₆H₇₁NO₄ [2]

Molecular Weight 563.92 g/mol [1]

Melting Point 98-110°C [2][3]

Water Solubility Insoluble (9.71e-05 mg/mL) [1][2][4]

Solubility in Organic Solvents

Soluble in oil and some fatty

alcohols. Soluble in ethanol,

DMSO, and dimethyl

formamide.

[1][2][5]

Quantitative Solubility Data
Precise quantitative solubility data for Elasticamide (Ceramide NP) is limited. However, data

for structurally similar ceramides provide valuable guidance for solvent selection.

Solvent
Solubility of C24:1
Ceramide (Proxy for
Elasticamide)

Source

Ethanol ~3 mg/mL [5]

Dimethyl Sulfoxide (DMSO) <20 µg/mL [5]

Dimethyl Formamide (DMF) >5.5 mg/mL [5]

PBS (pH 7.4) with 10% PEG

400

224.45 µg/mL (for Ceramide

NP)
[6]

PBS (pH 7.4) with 2% Tween

80
71.5 µg/mL (for Ceramide NP) [6]
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Protocol 1: Preparation of a 10 mM Elasticamide Stock
Solution for In Vitro Assays
This protocol describes the preparation of a concentrated stock solution of Elasticamide
suitable for use in various in vitro experimental models, including cell-based assays.

Materials:

Elasticamide powder

Ethanol (100%, sterile-filtered) or Dimethyl Sulfoxide (DMSO, sterile, cell culture grade)

Sterile microcentrifuge tubes or glass vials

Vortex mixer

Water bath sonicator

Calibrated pipettes and sterile tips

Procedure:

Solvent Selection: Choose either 100% ethanol or DMSO as the solvent. Ethanol is often

preferred for cell culture applications due to its lower cytotoxicity at low final concentrations.

Weighing Elasticamide: In a sterile environment (e.g., a laminar flow hood), accurately

weigh the desired amount of Elasticamide powder. To prepare 1 mL of a 10 mM stock

solution, weigh out 5.64 mg of Elasticamide.

Initial Dissolution: Add the appropriate volume of the chosen solvent to the vial containing the

Elasticamide powder.

Warming and Vortexing: Gently warm the mixture to 37°C in a water bath to aid dissolution.

Vortex the vial thoroughly for 1-2 minutes until the powder is completely dissolved. The

solution should appear clear.

Sonication (if necessary): If any particulate matter remains, place the vial in a water bath

sonicator at room temperature for 10-15 minutes.
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Sterile Filtration (Recommended): For applications in cell culture, it is highly recommended

to sterile-filter the stock solution using a 0.22 µm syringe filter that is compatible with the

chosen solvent (e.g., a PTFE filter for organic solvents).

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to minimize freeze-thaw cycles. Store the aliquots at -20°C for short-

term storage (up to 3 months) or -80°C for long-term storage (up to 1 year).

Protocol 2: Preparation of Working Solutions for Cell
Culture Experiments
This protocol details the dilution of the Elasticamide stock solution into an aqueous cell culture

medium. The key challenge is to avoid precipitation of the lipophilic compound.

Materials:

10 mM Elasticamide stock solution (from Protocol 1)

Pre-warmed (37°C) cell culture medium

Sterile polypropylene tubes

Calibrated pipettes and sterile tips

Procedure:

Calculate Dilution: Determine the volume of the 10 mM stock solution required to achieve the

desired final concentration in your cell culture medium. Crucially, ensure the final

concentration of the organic solvent (ethanol or DMSO) in the culture medium does not

exceed 0.1% to prevent solvent-induced cytotoxicity.[7] For example, to achieve a final

concentration of 10 µM Elasticamide, you would add 1 µL of the 10 mM stock solution to 1

mL of cell culture medium.

Dilution into Pre-warmed Medium: Directly add the calculated volume of the Elasticamide
stock solution to the pre-warmed (37°C) cell culture medium.
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Immediate and Thorough Mixing: Immediately after adding the stock solution, mix the

working solution thoroughly by gentle vortexing or by inverting the tube several times. This

rapid dispersion is critical to prevent the precipitation of Elasticamide.

Visual Inspection: Visually inspect the working solution to ensure it is clear and free of any

precipitates before adding it to your cells.

Vehicle Control: Always prepare a vehicle control containing the same final concentration of

the solvent (ethanol or DMSO) in the cell culture medium to account for any effects of the

solvent on the cells.

Stability of Elasticamide Solutions
Ceramides, including Elasticamide, can be prone to instability in solution, leading to

recrystallization and loss of activity. To ensure the integrity of your prepared solutions, consider

the following:

Temperature: Store stock solutions at low temperatures (-20°C or -80°C). Avoid repeated

freeze-thaw cycles by storing in single-use aliquots. When preparing working solutions,

warming the aqueous medium can aid in initial solubilization, but be aware that precipitation

may occur upon cooling.

Light: Protect solutions from direct light exposure by using amber vials or by wrapping

containers in aluminum foil.

pH: Ceramides are most stable in a pH range of 4.5 to 6.5.[7] While cell culture media are

typically buffered around pH 7.4, the low concentrations used in most experiments should

minimize pH-related degradation. For other applications, consider buffering your formulation

within the optimal pH range.

Signaling Pathways and Experimental Workflows
Elasticamide's Role in Melanogenesis Inhibition
Elasticamide has been shown to suppress melanin production by downregulating the

expression of Tyrosinase-Related Protein 1 (TYRP1), a key enzyme in the melanogenesis

pathway.[8] The following diagram illustrates the simplified signaling cascade.
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Caption: Elasticamide inhibits melanin synthesis by suppressing the MITF-mediated

expression of the TYRP1 gene.

Elasticamide's Role in Enhancing Epidermal Hydration
Elasticamide contributes to skin hydration by upregulating the expression of Glucosylceramide

Synthase (GCS), an enzyme crucial for the synthesis of glucosylceramides. These lipids are

precursors to ceramides that are essential for the formation of the skin's permeability barrier.

Furthermore, Ceramide NP, the class to which Elasticamide belongs, has been shown to

increase the expression of filaggrin, a protein vital for maintaining skin hydration.[9]
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Caption: Elasticamide improves skin hydration by increasing GCS and filaggrin expression in

keratinocytes.

Experimental Workflow for Assessing Elasticamide
Stability
To ensure the reliability of experimental results, it is essential to periodically assess the stability

of prepared Elasticamide solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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